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Compound of Interest

Compound Name: L-Threonine

Cat. No.: B559546

Essential Safety and Handling Guide for L-
Threonine

This guide provides crucial safety, operational, and disposal information for researchers,
scientists, and drug development professionals handling L-Threonine. While L-Threonine is
generally considered non-hazardous, adherence to proper laboratory protocols is vital to
ensure a safe working environment and maintain experimental integrity.[1] Prudent laboratory
practices should always be observed as unpredictable reactions among chemicals are
possible.[1]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is the first line of defense against
potential exposure and contamination when handling L-Threonine, particularly in its powdered
form.[2]
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PPE Category Recommended Equipment  Standard
Safety glasses with side OSHA 29 CFR 1910.133 or
Eye/Face Protection shields or chemical safety European Standard EN166[2]
goggles. [3]

_ . Nitrile rubber gloves and a
Skin Protection EN 374[2][4]
laboratory coat.

Generally not required with
adequate ventilation. If dust is
) ) generated, a NIOSH/MSHA or OSHA 29 CFR 1910.134 or
Respiratory Protection
European Standard EN 149 European Standard EN 149[3]
approved respirator or dust

mask may be used.[3][5]

Operational Plan: From Receipt to Use

A systematic workflow ensures both safety and the quality of the L-Threonine used in

research.

1. Receiving and Storage Upon receipt, visually inspect the container for any damage.[2] Verify
that the product information on the label matches the order details.[2] L-Threonine should be
stored in a tightly closed container in a cool, dry, well-ventilated area away from incompatible
substances like strong oxidizers.[1][3]

Storage Condition Recommendation

Temperature 5-25°C (41-77°F)[6]

Humidity Below 60%][6]

Container Tightly sealed, light-resistant container[7]

2. Handling and Use Adhere to good industrial hygiene and safety practices.[8]

e Ventilation: Use with adequate ventilation to keep airborne concentrations low.[3]
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e Minimizing Dust: Handle the solid powder carefully to minimize dust generation and
accumulation.[3] Avoid breathing in dust.[3]

» Hygiene: Wash hands thoroughly after handling.[3] Avoid eating, drinking, or smoking in
areas where chemicals are handled.[2]

Emergency Procedures

First Aid Measures In case of accidental exposure, immediate action is critical. While L-
Threonine is considered a low hazard, it may cause eye, skin, and digestive tract irritation.[3]

Exposure Route First Aid Protocol

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids.[3] Remove contact

lenses if present and easy to do so.[1] Seek

medical attention.[3]

) Wash off with soap and plenty of water.[5] Get
Skin Contact ) S ]
medical aid if irritation develops or persists.[3]

Remove from exposure and move to fresh air
Inhalation immediately.[3] If symptoms like coughing

appear, get medical aid.[3]

If the victim is conscious and alert, give 2-4
) cupfuls of milk or water.[3] Never give anything
Ingestion .
by mouth to an unconscious person.[5] Call a

poison center or physician if you feel unwell.[1]

Accidental Release Measures In the event of a spill:
o Wear the proper personal protective equipment as indicated above.[3]

o For solid spills, sweep up the material.[3] It is recommended to wet the spill first to prevent
dust generation.[9]

o Place the swept-up material into a suitable clean, dry, closed container for disposal.[3]
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» After the material has been collected, wash the spill site with plenty of water.[1][9]

e Ensure the area is well-ventilated.[3]

Disposal Plan

Chemical waste generators must determine if a discarded chemical is classified as hazardous
waste and consult federal, state, and local regulations to ensure complete and accurate
classification.[2][3]

e Uncontaminated L-Threonine: Pure, uncontaminated L-Threonine is not classified as a
hazardous substance.[10] However, the most prudent approach is to dispose of it through
your institution's chemical or hazardous waste program.[10] Place the solid waste in a clearly
labeled, sealed container.[10]

e Contaminated L-Threonine: If L-Threonine is mixed or contaminated with other chemicals,
the entire mixture must be treated as hazardous waste.[10] The disposal procedure for the
most hazardous component must be followed.[10] Use a compatible, leak-proof container
with a secure cap, attach a "Hazardous Waste" tag, and list all chemical constituents.[10]

o Contaminated Packaging: Dispose of contaminated packaging as you would the unused
product.
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Caption: Workflow for the safe handling and disposal of L-Threonine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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